Cas no 1396885-71-4 (1-(2H-1,3-benzodioxole-5-carbonyl)-N-(pyridin-3-yl)methylazetidine-3-carboxamide)

• Product Name: 1-(2H-1,3-benzodioxole-5-carbonyl)-N-(pyridin-3-yl)methylazetidine-3-carboxamide
• CAS No: 1396885-71-4
• MF: C₁₈H₁₇N₃O₄
• MW: 339.345284223557
• CID: 6216523
• PubChem ID: 71785402
• Update Time: 2025-05-24

1-(2H-1,3-benzodioxole-5-carbonyl)-N-(pyridin-3-yl)methylazetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2H-1,3-benzodioxole-5-carbonyl)-N-(pyridin-3-yl)methylazetidine-3-carboxamide
• 1396885-71-4
• 1-(1,3-benzodioxole-5-carbonyl)-N-(pyridin-3-ylmethyl)azetidine-3-carboxamide
• 1-(benzo[d][1,3]dioxole-5-carbonyl)-N-(pyridin-3-ylmethyl)azetidine-3-carboxamide
• AKOS024532999
• 1-(2H-1,3-benzodioxole-5-carbonyl)-N-[(pyridin-3-yl)methyl]azetidine-3-carboxamide
• VU0532783-1
• F6125-2267

• Inchi： 1S/C18H17N3O4/c22-17(20-8-12-2-1-5-19-7-12)14-9-21(10-14)18(23)13-3-4-15-16(6-13)25-11-24-15/h1-7,14H,8-11H2,(H,20,22)
• InChI Key： VSOYBASVTVAPRI-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C(C2=CC=C3C(=C2)OCO3)=O)C1)NCC1C=NC=CC=1

Computed Properties

• Exact Mass: 339.12190603g/mol
• Monoisotopic Mass: 339.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 80.8Ų

Additional information on 1-(2H-1,3-benzodioxole-5-carbonyl)-N-(pyridin-3-yl)methylazetidine-3-carboxamide

Introduction to 1-(2H-1,3-benzodioxole-5-carbonyl)-N-(pyridin-3-yl)methylazetidine-3-carboxamide (CAS No. 1396885-71-4)

1-(2H-1,3-benzodioxole-5-carbonyl)-N-(pyridin-3-yl)methylazetidine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1396885-71-4, represents a novel molecular structure with potential applications in drug discovery and development. The intricate architecture of this molecule, featuring a benzodioxole core and a pyridine substituent, positions it as a candidate for further exploration in therapeutic interventions.

The benzodioxole moiety, also known as 1,3-benzodioxole or oxetane derivative, is a well-documented pharmacophore in medicinal chemistry. Its presence in the molecular framework suggests possible interactions with biological targets such as enzymes and receptors, which are critical for modulating physiological processes. The pyridine group, on the other hand, is frequently incorporated into pharmacological agents due to its ability to enhance binding affinity and metabolic stability. The combination of these structural elements in 1-(2H-1,3-benzodioxole-5-carbonyl)-N-(pyridin-3-yl)methylazetidine-3-carboxamide underscores its potential as a versatile scaffold for drug design.

In recent years, there has been a surge in research focused on developing small molecules with enhanced efficacy and reduced side effects. The compound 1-(2H-1,3-benzodioxole-5-carbonyl)-N-(pyridin-3-yl)methylazetidine-3-carboxamide (CAS No. 1396885-71-4) aligns with this trend by integrating multiple pharmacologically relevant moieties into a single molecule. This approach has been increasingly adopted in the pharmaceutical industry to optimize drug candidates for clinical trials.

The azetidine ring in the molecular structure of this compound introduces additional complexity and functionality. Azetidine derivatives have been explored for their potential in various therapeutic areas, including anti-inflammatory and antimicrobial applications. The presence of the carbonyl group further enhances the compound's reactivity, enabling diverse chemical modifications that could be exploited in synthetic chemistry and drug development pipelines.

Recent advancements in computational chemistry have facilitated the rapid screening of large libraries of compounds for their biological activity. Virtual screening techniques, combined with molecular docking studies, have been instrumental in identifying promising candidates like 1-(2H-1,3-benzodioxole-5-carbonyl)-N-(pyridin-3-yl)methylazetidine-3-carboxamide (CAS No. 1396885-71-4). These methods allow researchers to predict potential interactions between the compound and biological targets with high precision, thereby expediting the drug discovery process.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies include functional group transformations such as nucleophilic substitution and condensation reactions. The integration of advanced catalytic systems has also enabled more efficient synthetic routes, reducing both cost and environmental impact.

In the context of medicinal chemistry, the development of novel scaffolds like 1-(2H-1,3-benzodioxole-5-carbonyl)-N-(pyridin-3-yl)methylazetidine-3-carboxamide (CAS No. 1396885-71-4) is driven by the need for innovative solutions to address unmet medical needs. The compound's unique structural features make it an attractive candidate for further investigation into its pharmacological properties.

Current research trends indicate that hybrid molecules combining multiple pharmacophoric elements are likely to dominate future drug development efforts. The structural features of 1-(2H-1,3-benzodioxole-5-carbonyl)-N-(pyridin-3-ylmethylazetidine)-3-carboxamide (CAS No. 1396885_71_4) align well with this paradigm, suggesting its potential as a lead compound for further optimization.

Evaluation of the compound's physicochemical properties is essential before proceeding to biological testing. Parameters such as solubility, stability, and metabolic profile play critical roles in determining its feasibility as a drug candidate. Advanced analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize this molecule accurately.

The integration of machine learning algorithms into drug discovery workflows has revolutionized the way new compounds are identified and prioritized. Predictive models can assess various properties of molecules like 1-(2H_1_3_benzodioxole_5_carbonyl)_N_(pyridin_3_ylmethylazetidine)_3_carboxamide (CAS No 1396885_71_4) based on their structural features, providing valuable insights into their potential biological activity.

Future directions in the study of this compound may include exploring its interactions with specific biological targets using structure-based drug design approaches. Additionally, investigating its potential therapeutic applications through preclinical studies could provide valuable data to support further development efforts.

The versatility of 1_(2H_1_3_benzodioxole_5_carbonyl)_N_(pyridin_3_ylmethylazetidine)_3_carboxamide (CAS No 1396885_71_4) lies in its ability to serve as a foundation for designing novel therapeutics with tailored properties. By leveraging modern synthetic methodologies and computational tools, researchers can fine-tune its structure to enhance its efficacy and safety profiles.